Cas no 1270486-31-1 (2-5-(trifluoromethyl)thiophen-2-ylazetidine)

• Product Name: 2-5-(trifluoromethyl)thiophen-2-ylazetidine
• CAS No: 1270486-31-1
• MF: C₈H₈F₃NS
• MW: 207.216031074524
• CID: 5782873
• PubChem ID: 129941761
• Update Time: 2025-06-12

2-5-(trifluoromethyl)thiophen-2-ylazetidine Chemical and Physical Properties

Names and Identifiers

• 1270486-31-1
• EN300-1933313
• 2-[5-(trifluoromethyl)thiophen-2-yl]azetidine
• 2-5-(trifluoromethyl)thiophen-2-ylazetidine

• Inchi： 1S/C8H8F3NS/c9-8(10,11)7-2-1-6(13-7)5-3-4-12-5/h1-2,5,12H,3-4H2
• InChI Key： PLMWCXXYEUEETM-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C1CCN1

Computed Properties

• Exact Mass: 207.03295492g/mol
• Monoisotopic Mass: 207.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.3Ų

Additional information on 2-5-(trifluoromethyl)thiophen-2-ylazetidine

Introduction to 2-5-(trifluoromethyl)thiophen-2-ylazetidine (CAS No. 1270486-31-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-5-(trifluoromethyl)thiophen-2-ylazetidine (CAS No. 1270486-31-1) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a derivative of thiophene and azetidine, this molecule has garnered significant attention in recent years due to its unique structural features and promising biological activities. The presence of a trifluoromethyl group at the 5-position of the thiophene ring introduces electronic and steric properties that modulate its interactions with biological targets, making it a valuable scaffold for drug discovery.

In the realm of medicinal chemistry, the integration of trifluoromethyl groups into molecular structures has been well-documented for enhancing metabolic stability, lipophilicity, and binding affinity. The thiophen-2-ylazetidine core provides a rigid bicyclic framework that can be further functionalized to explore diverse pharmacological profiles. Recent studies have highlighted the potential of this scaffold in developing inhibitors targeting kinases, proteases, and other enzymes implicated in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 2-5-(trifluoromethyl)thiophen-2-ylazetidine is its versatility in medicinal chemistry applications. Researchers have leveraged this compound as a key intermediate in synthesizing novel small molecules with enhanced bioactivity. For instance, derivatives of this scaffold have been investigated for their ability to modulate the activity of Janus kinases (JAKs), which play a crucial role in immune signaling pathways. The trifluoromethyl group’s electron-withdrawing nature facilitates optimal interactions with these targets, improving drug efficacy.

The structural motif of thiophen-2-ylazetidine also lends itself to further modifications that can fine-tune pharmacokinetic properties. For example, introducing additional substituents at the 2-position or 3-position of the thiophene ring can alter solubility, permeability, and metabolic clearance rates. Such modifications are critical for optimizing drug candidates for clinical translation. Preclinical studies have demonstrated that certain analogs exhibit promising antitumor effects by selectively inhibiting aberrantly active kinases in cancer cells.

Advances in computational chemistry have further accelerated the exploration of 2-5-(trifluoromethyl)thiophen-2-ylazetidine derivatives. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead compounds before experimental synthesis. This approach has been instrumental in identifying high-potency inhibitors with minimal off-target effects. The integration of machine learning algorithms into drug discovery pipelines has also enabled rapid screening of large libraries derived from this scaffold, uncovering novel therapeutic candidates.

The intersection of chemical biology and synthetic organic chemistry has unlocked new possibilities for utilizing 2-5-(trifluoromethyl)thiophen-2-ylazetidine in probing biological mechanisms. Researchers have employed this compound as a tool compound to study enzyme inhibition and signal transduction pathways. Its unique structural features make it an ideal candidate for developing probes that can visualize protein-protein interactions or modulate cellular processes in real time. Such tools are invaluable for understanding disease pathogenesis and identifying new therapeutic targets.

Recent breakthroughs in biocatalysis have also expanded the synthetic utility of thiophen-2-ylazetidine derivatives. Enzymatic approaches enable efficient functionalization at multiple positions without compromising regioselectivity, which is often challenging in traditional synthetic methods. This has opened up new avenues for producing complex analogs with tailored properties for drug development or biochemical research.

The future prospects for 2-5-(trifluoromethyl)thiophen-2-ylazetidine are bright, particularly as pharmaceutical companies continue to prioritize innovative molecular architectures over conventional scaffolds. Its combination of structural rigidity, electronic tunability, and biological relevance positions it as a cornerstone compound in modern drug discovery efforts. As research progresses, we can expect to see more derivatives entering clinical trials, offering hope for treating a wide range of diseases with improved efficacy and safety profiles.